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Compound of Interest

Compound Name: Dichloronitromethane

CAS No.: 7119-89-3

Cat. No.: B120543 Get Quote

Executive Summary
Dichloronitromethane (DCNM), a halogenated nitroalkane, presents a unique solubility profile

governed by its high polarity and significant C-H acidity. Unlike simple alkyl halides, DCNM acts

as a "pseudo-acid," capable of altering the pH of unbuffered aqueous solutions and reacting

violently with basic organic solvents.

This guide provides a definitive technical analysis of DCNM’s solubility for researchers in

pharmaceutical synthesis and agrochemical development. It moves beyond basic "like

dissolves like" heuristics to explore the mechanistic drivers of solvation, providing self-

validating protocols for solubility determination and critical safety warnings regarding solvent

incompatibility.

Physicochemical Architecture
To understand DCNM's solubility, one must first understand its electronic structure. The

molecule consists of a methane backbone substituted with one nitro group (

) and two chlorine atoms (

).[1][2]

The "Alpha-Proton" Factor
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The defining feature of DCNM is the single hydrogen atom on the alpha-carbon. The electron-

withdrawing induction (

) from the two chlorines and the resonance stabilization from the nitro group render this proton
highly acidic.[3]

Estimated

: ~5.0 – 6.0 (in water), significantly lower than nitromethane (

). Note: Some predictive models suggest even lower values depending on solvation shells.

Implication: In basic solvents (e.g., Pyridine, Amines), DCNM does not merely dissolve; it

deprotonates to form a nitronate salt. This is a critical distinction for process chemists.

Polarity and Density
Dipole Moment: High. The nitro group and chlorine atoms create a strong permanent dipole.

Density:

(estimated based on congener comparison; denser than water).

Solubility Data & Solvent Compatibility
The following data categorizes solvent compatibility based on mechanistic interactions. DCNM

exhibits high solubility in polar aprotic and chlorinated solvents due to dipole-dipole

interactions.

Table 1: Solubility Profile of Dichloronitromethane
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Solvent Class
Representative
Solvents

Solubility
Rating

Interaction
Mechanism

Critical Notes

Chlorinated

Dichloromethane

(DCM),

Chloroform

Excellent
Dipole-Dipole,

Dispersion

Recommended.

Ideal for

extraction due to

structural

similarity.

Polar Aprotic
DMSO, DMF,

Acetonitrile
High Dipole-Dipole

Caution. High

solubility, but

thermal instability

risks increase in

high-boiling

solvents like

DMSO.

Alcohols

Methanol,

Ethanol,

Isopropanol

Good
H-Bonding

(Solvent Donor)

Soluble, but

potential for

nucleophilic

attack or

transesterificatio

n under forcing

conditions.

Ethers
Diethyl Ether,

THF
Good Dipole-Dipole

Good for

synthesis; THF

peroxides must

be absent.

Aromatics
Benzene,

Toluene

Moderate to

Good -Interaction

Useful for

partitioning; less

soluble than in

chlorinated

solvents.

Alkanes Hexane,

Heptane

Poor Induced Dipole Anti-Solvent.

Useful for

precipitating

impurities or
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crystallizing

derivatives.

Water
Sparingly

Soluble

H-Bonding

(limited)

Hydrolysis risk

over time. Forms

acidic solution.[4]

Mechanistic Solvation Diagram
The following diagram illustrates the competing forces stabilizing DCNM in different

environments.
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Figure 1: Mechanistic interactions between DCNM and various solvent classes. Note the

reactive pathway with bases.[3]

Experimental Protocol: Solubility Determination
Objective: To accurately determine the saturation solubility of DCNM in a target solvent using a

self-validating Gravimetric/GC workflow.

Safety Pre-Check:
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Lachrymator: Work exclusively in a fume hood.

Explosion Hazard: Do not heat concentrated DCNM solutions above 60°C.

Step-by-Step Methodology
Saturation Equilibrium:

Add excess DCNM (liquid) to 5.0 mL of the target solvent in a crimp-sealed vial.

Agitate at controlled temperature (

) for 24 hours.

Validation: Visually confirm a biphasic layer (undissolved oil) persists. If clear, add more

DCNM.

Phase Separation:

Centrifuge the vial at 3000 RPM for 10 minutes to separate the undissolved oil droplets.

Carefully aspirate the supernatant (saturated solution) using a glass syringe with a 0.2

PTFE filter.

Quantification (GC-FID Method):

Internal Standard: Prepare a known concentration of Nitrobenzene in DCM.

Dilution: Dilute the filtered supernatant 1:100 with the Internal Standard solution.

Analysis: Inject into GC-FID (DB-5 Column).

Calculation: Use the response factor ratio to calculate the concentration of DCNM in the

original supernatant.

Workflow Visualization
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Figure 2: Self-validating workflow for determining DCNM solubility limits.

Safety & Handling (Critical)
Researchers must treat Dichloronitromethane with the same respect accorded to Chloropicrin

(Trichloronitromethane).

Lachrymatory Effect: DCNM is a potent tear agent. Exposure to vapors causes immediate,

severe eye and respiratory irritation.
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Control: Use only in a certified chemical fume hood. Double-glove (Nitrile/Laminate).

Shock Sensitivity: While less sensitive than polynitro compounds, halogenated nitroalkanes

can decompose violently under shock or high heat.

Prohibition:[5] Never distill DCNM to dryness.

Base Incompatibility:

Hazard: Mixing DCNM with strong bases (NaOH, KOH, Hydrazine) or even strong organic

bases (DBU) can generate heat and unstable nitronate salts, leading to potential runaway

reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b120543#solubility-of-dichloronitromethane-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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